Cas no 96184-05-3 (1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine)

• Product name: 1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine
• CAS No: 96184-05-3
• MF: C₁₆H₁₆N₆O₈
• MW: 420.333642959595
• CID: 2819678

1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediamine, 1,1,4,4-tetranitro-N,N'-diphenyl-
• 1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine

• Inchi： 1S/C16H16N6O8/c23-19(24)15(20(25)26)13(17-11-7-3-1-4-8-11)14(16(21(27)28)22(29)30)18-12-9-5-2-6-10-12/h1-10,13-18H
• InChI Key： OXSWJYKGGWTEKO-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C(C(C([N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1)NC1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 533
• Topological Polar Surface Area: 207
• XLogP3: 4.6